Cas no 6496-98-6 (3,5-Isoxazoledicarboxylic acid, 4-hydroxy-)

3,5-Isoxazoledicarboxylic acid, 4-hydroxy- structure
6496-98-6 structure
Product Name:3,5-Isoxazoledicarboxylic acid, 4-hydroxy-
CAS No:6496-98-6
MF:C5H3NO6
MW:173.080421686172
CID:4104058
PubChem ID:54749145
Update Time:2025-04-22

3,5-Isoxazoledicarboxylic acid, 4-hydroxy- Chemical and Physical Properties

Names and Identifiers

    • 3,5-Isoxazoledicarboxylic acid, 4-hydroxy-
    • 4-Hydroxyisoxazole-3,5-dicarboxylic acid
    • 1,2(1,5)-Isoxazole, IOA9
    • 4-Hydroxyisoxazole-3,5-dicarboxylicacid
    • 4-hydroxy-1,2-oxazole-3,5-dicarboxylic acid
    • BDBM23250
    • 6496-98-6
    • Inchi: 1S/C5H3NO6/c7-2-1(4(8)9)6-12-3(2)5(10)11/h7H,(H,8,9)(H,10,11)
    • InChI Key: ZEXKPMKNINDAGF-UHFFFAOYSA-N
    • SMILES: O1C(C(O)=O)=C(O)C(C(O)=O)=N1

Computed Properties

  • Exact Mass: 172.99603682Da
  • Monoisotopic Mass: 172.99603682Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 216
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 121Ų
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